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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264 Get Quote

The Mechanism of Hydrolysis
Remazol dyes are typically supplied in a stable sulfatoethylsulfone form (D-

SO₂CH₂CH₂OSO₃Na). Under alkaline conditions (high pH), this stable form undergoes an

elimination reaction to create the highly reactive vinyl sulfone group (D-SO₂CH=CH₂).[1] This

activated form can then undertake one of two competing reactions:

Fixation: The desired reaction where the vinyl sulfone group forms a covalent ether bond

with a hydroxyl group on a cellulose fiber (e.g., cotton).[2]

Hydrolysis: An undesirable side reaction where the vinyl sulfone group reacts with a hydroxyl

ion (OH⁻) from the water, forming a non-reactive hydroxyethylsulfone derivative (D-

SO₂CH₂CH₂OH).[2][3]

This hydrolyzed dye can no longer form a covalent bond with the fiber, leading to reduced color

yield and requiring extensive washing to remove, which increases water consumption and

effluent load.[3] The vinyl sulfone group is generally more prone to hydrolysis than other

reactive groups like those based on triazine.[2]
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1. Preparation

2. Reaction & Sampling

3. Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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